• Fosnetupitant
    • Cat. No.:
    • B607539
    • CAS No.:
    • 1703748-89-3
    • Molecular Formula:
    • C31H35F6N4O5P
    • Molecular Weight:
    • 688.6 g/mol
    Description
    In April 2018, the U.S. Food and Drug Administration (FDA) and the Swiss company Helsinn approved the intravenous formulation of AKYNZEO® (NEPA, a fixed antiemetic combination of fosnetupitant, 235mg, and palono...
  • Fosnetupitant Chloride Hydrochloride
    • Cat. No.:
    • B607540
    • CAS No.:
    • 1643757-72-5
    • Molecular Formula:
    • C31H37Cl2F6N4O5P
    • Molecular Weight:
    • 761.5 g/mol
    Description
    Fosnetupitant Chloride Hydrochloride is the chloride hydrochloride salt form of fosnetupitant, a prodrug of netupitant, a selective neurokinin 1 receptor (NK1R;  TACR1) antagonist, with potential antiemetic...
  • Foxy-5
    • Cat. No.:
    • B607545
    • CAS No.:
    • 881188-51-8
    • Molecular Formula:
    • C26H42N6O12S2
    • Molecular Weight:
    • 694.8 g/mol
    Description
    (2S)-2-[[(2S)-4-carboxy-2-[[(2R)-2-[[2-[[(2S)-3-carboxy-2-[[(2S)-2-formamido-4-(methylthio)-1-oxobutyl]amino]-1-oxopropyl]amino]-1-oxoethyl]amino]-3-mercapto-1-oxopropyl]amino]-1-oxobutyl]amino]-4-methylpentanoi...
  • FRAX1036
    • Cat. No.:
    • B607550
    • CAS No.:
    • 1432908-05-8
    • Molecular Formula:
    • C28H32ClN7O
    • Molecular Weight:
    • 518.062
    Description
    FRAX1036 is a selective inhibitor of p21-activated kinase 1 (PAK1), a serine/threonine kinase downstream of Rac1 and Cdc42 that is involved in tumorigenesis. It can induce apoptosis in breast cancer cells and ha...
  • FRAX486
    • Cat. No.:
    • B607551
    • CAS No.:
    • Molecular Formula:
    • C25H23Cl2FN6O
    • Molecular Weight:
    • 513.4 g/mol
    Description
    FRAX486 is an inhibitor of group I p21-activated kinases (PAKs;  IC50s = 8.25, 39.5, and 55.3 nM for PAK1, PAK2, and PAK3, respectively). It is selective for group I PAKs over PAK4, a group II PAK (IC50 = 7...
  • FRAX597
    • Cat. No.:
    • B607552
    • CAS No.:
    • Molecular Formula:
    • C29H28ClN7OS
    • Molecular Weight:
    • 558.1 g/mol
    Description
    FRAX597 is an inhibitor of p21-activated kinase (PAK) that is selective for group I PAKs (IC50s = 7.7, 12.8, and 19.3 nM for PAK 1, 2, and 3, respectively) over group II PAKs (IC50 > 10 µM for PAK4 and <25% inhi...
  • Fruquintinib
    • Cat. No.:
    • B607557
    • CAS No.:
    • 1194506-26-7
    • Molecular Formula:
    • C21H19N3O5
    • Molecular Weight:
    • 393.4 g/mol
    Description
    Fruquintinib is a member of the class of quinazolines that is quinazoline substituted by [2-methyl-3-(methylcarbamoyl)-1-benzofuran-6-yl]oxy, methoxy, and methoxy groups at positions 4, 6, and 7, respectively. I...
  • FT113
    • Cat. No.:
    • B607559
    • CAS No.:
    • Molecular Formula:
    • C22H20FN3O4
    • Molecular Weight:
    • 409.4 g/mol
    Description
    FT113 is a novel potent inhibitor of fatty acid synthase (fasn)
  • Fluzoparib
    • Cat. No.:
    • B607573
    • CAS No.:
    • 1358715-18-0
    • Molecular Formula:
    • C22H16F4N6O2
    • Molecular Weight:
    • 472.4 g/mol
    Description
    Fluzoparib is under investigation in clinical trial NCT03863860 (A Trial of Maintenance Treatment With Fluzoparib Versus Placebo in Relapsed Ovarian Cancer Patients).
    Fuzuloparib is an orally available inhibi...
  • FX1
    • Cat. No.:
    • B607574
    • CAS No.:
    • Molecular Formula:
    • C14H9ClN2O4S2
    • Molecular Weight:
    • 368.8 g/mol
    Description
    FX1 is a member of the class of oxindoles that is 5-chloro-oxindole in which the methylene hydrogens at position 3 have been replaced by an N-(2-carboxyethyl)rhodanin-5-ylidene group. It has a role as an antineo...
© Copyright 2026 BenchChem. All Rights Reserved.